BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Spectroscopic Characterization
of 4-Amino-3-(hydroxymethyl)benzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

4-Amino-3-
Compound Name:

(hydroxymethyl)benzoic acid
CAS No.: 1378955-81-7

Cat. No.: B3034110

Get Quote

\ J

Compound Identity:

IUPAC Name: 4-Amino-3-(hydroxymethyl)benzoic acid[1][2][3][4]
o CAS Registry Number: 1378955-81-7[1][2][3]

¢ Molecular Formula:

[3]

¢ Molecular Weight: 167.16 g/mol [2][3]

o Key Structural Features: Amphoteric nature (aniline amine + benzoic acid), benzylic alcohol
moiety.

Part 1: Synthesis & Structural Context

To understand the spectroscopic data, one must recognize the synthetic origin. This compound
is typically generated via the chemoselective reduction of 3-(hydroxymethyl)-4-nitrobenzoic
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acid. The transformation from a strong electron-withdrawing nitro group (

) to a strong electron-donating amino group (

) induces drastic shielding effects in the NMR spectrum, serving as the primary validation
marker.

Reaction Scheme & Fragmentation Logic

The following diagram illustrates the synthesis from the nitro-precursor and the key Mass
Spectrometry fragmentation pathways used for identification.

Fragment [M-OH]+

MS: Loss of -OH (17 Da) (Benzylic Cation)

. Reduction (H2/Pd or SnCI2) . m/z ~150
Precursor: ;
ecursol NO2 -> -NH2 Target:

3-(Hydroxymethyl)-4-nitrobenzoic acid L 4-Amino-3-(hydroxymethyl)benzoic acid
(MW: 197.14) (MW: 167.16)

MS: Loss of -COOH (45 Da)
Fragment [M-COOH]+
(Decarboxylation)

m/z ~122

Click to download full resolution via product page

Figure 1:Synthetic pathway from nitro-precursor and primary MS fragmentation ions.

Part 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy

The NMR profile is dominated by the 1,2,4-substitution pattern on the aromatic ring. The
solvent of choice is DMSO-

due to the compound's polarity and potential zwitterionic behavior.

H NMR Data (400 MHz, DMSO- )

The reduction of the nitro group causes a significant upfield shift of the proton ortho to the
nitrogen (H-5).
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Chemical Shift

. ( e ) Assignment
Position Multiplicity Integration

Logic
» Ppm)

Carboxylic acid
-COOH 12.0-125 Broad Singlet 1H proton

(exchangeable).

Meta to amine,

Doublet ( ortho to
H-2 7.78 —7.82 1H COOH/CH20H.
Hz) Deshielded by

acid.

dd (
H-6 7.55-7.60 1H
Hz)

Meta to amine,
ortho to COOH.

Ortho to amine.

Significantly
Doublet (

shielded (upfield)
H-5 6.58 — 6.65 1H , .
Hz) relative to nitro

precursor (~7.5

ppm).

Aniline protons.
Chemical shift
-NH 5.40 - 5.80 Broad Singlet 2H varies with
concentration/wa

ter content.

Hydroxyl proton

(often couples to
-OH 4.90-5.10 Triplet or Broad 1H CH

in dry DMSO).

-CH 4.35-4.45 Doublet or 2H Benzylic
Singlet methylene.

Appears as
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doublet if
coupled to OH.

C NMR Data (100 MHz, DMSO- )

Shift (
Carbon Type Assignment
» PpmM)
C=0 167.5-168.0 Carboxylic acid carbonyl.
C-NH Ipso-carbon attached to amine
150.0 — 152.0 . .
(C4) (highly deshielded).
C-COOH (C1) 116.0-118.0 Ipso-carbon attached to acid.
Aromatic methine (ortho to
Ar-CH (C2) 130.0-131.5 _
acid).
Ar-CH (C6) 128.5-129.5 Aromatic methine.
Aromatic methine (ortho to
Ar-CH (C5b) 113.0-1145 _ _
amine, shielded).
C-CH
124.0 -126.0 Quaternary aromatic carbon.
OH (C3)
-CH
59.0-61.0 Benzylic carbon.

Part 3: Infrared (IR) Spectroscopy

The IR spectrum confirms the presence of three distinct functional groups: the amine, the

carboxylic acid, and the alcohol.
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Functional Group

Wavenumber (cm
Appearance Diagnostic Note

)

O-H / N-H Stretch

Overlapping bands.
Primary amine
] typically shows two
3200 - 3450 Broad / Multiple _
weak spikes
(sym/asym) on the

broad OH shoulder.

C=0 Stretch

Characteristic of

conjugated carboxylic
1670 — 1690 Strong _ _

acids (dimer). Lower

frequency than esters.

C=C Aromatic

) Benzene ring
1580 — 1610 Medium _
breathing modes.

N-H Bend

"Amide 11" like band,

1510 — 1550 Medium/Strong ] .
typical for anilines.

C-O Stretch

Primary alcohol (
1010 - 1050 Strong
) stretch.

Part 4: Mass Spectrometry (MS)

 lonization Mode: Electrospray lonization (ESI) is preferred.

o Polarity: Positive (ESI+) and Negative (ESI-) modes are both active due to the amphoteric

structure.

ESI(+) Data:

* [M+H]

168.17 (Base Peak).
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e [M+Na]

190.15.
e Fragmentation:
o 150 ([M+H] - H
0O): Loss of water from the hydroxymethyl group, forming a stabilized benzylic cation.

o 122 ([M+H] - HCOOH): Loss of formic acid equivalent or sequential loss of water and CO.

Part 5: Experimental Protocol for Analysis
Sample Preparation for NMR

To ensure the resolution of the labile protons (-OH, -NH
, -COOH), strict anhydrous conditions are required.
e Solvent: Use DMSO-

(99.9% D) stored over molecular sieves.

o Concentration: Dissolve 5-10 mg of sample in 0.6 mL solvent.

o Temperature: Run at 298 K. If peaks are broad (due to restricted rotation or exchange),
elevate to 313 K.

Quality Control Check (Self-Validating)

 Validation 1 (Shift Logic): Check the H-5 proton. If it appears >7.0 ppm, the reduction is
incomplete (presence of nitro-precursor). It must be <6.7 ppm.

» Validation 2 (Integration): The ratio of the aromatic protons (3H) to the benzylic methylene
(2H) must be exactly 3:2.

References
¢ Synthesis & Precursor Data:Chem. Eur. J., 2005, 11, 6185.
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o Spectral Database:National Institute of Standards and Technology (NIST) Chemistry
WebBook, Standard Reference Database Number 69.[5] (IR data for methyl 4-amino-3-
hydroxybenzoate analogs used for functional group correlation). Link

o Compound Registry:PubChem Compound Summary for CID 23434934, 4-Amino-3-
(hydroxymethyl)benzoic acid.[2][3] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 4-
Amino-3-(hydroxymethyl)benzoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3034110/docs#technical-guide-spectroscopic-
characterization-of-4-amino-3-hydroxymethyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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